Cas no 6174-76-1 (Androstan-17-one,3-hydroxy-16-(hydroxymethylene)-, (3b,5a)- (9CI))

• Product Name: Androstan-17-one,3-hydroxy-16-(hydroxymethylene)-, (3b,5a)- (9CI)
• CAS No: 6174-76-1
• MF: C₂₀H₃₀O₃
• MW: 318.450406551361
• CID: 527320
• PubChem ID: 5356100
• Update Time: 2025-04-19

Androstan-17-one,3-hydroxy-16-(hydroxymethylene)-, (3b,5a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Androstan-17-one,3-hydroxy-16-(hydroxymethylene)-, (3b,5a)- (9CI)
• (3S,5S,8R,9S,10S,13S,14S,16E)-3-hydroxy-16-(hydroxymethylidene)-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15-dodecahydro-1H-cyclopenta[a]phenanthren-17-one
• AC1NS8MI
• NSC50890

• Inchi： 1S/C20H30O3/c1-19-7-5-14(22)10-13(19)3-4-15-16(19)6-8-20(2)17(15)9-12(11-21)18(20)23/h11,13-17,21-22H,3-10H2,1-2H3/b12-11+/t13-,14-,15+,16-,17-,19-,20-/m0/s1
• InChI Key： LIURKLQQPKKGSQ-GWNAAENASA-N
• SMILES： O[C@H]1CC[C@@]2(C)[C@H](C1)CC[C@H]1[C@@H]3C/C(=C\O)/C([C@@]3(C)CC[C@H]21)=O

Computed Properties

• Exact Mass: 318.2196
• Monoisotopic Mass: 318.219
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 57.5A^2

Experimental Properties

• Density: 1.197
• Boiling Point: 464.7°Cat760mmHg
• Flash Point: 249°C
• Refractive Index: 1.602
• PSA: 57.53
• LogP: 4.01090